Cas no 850928-75-5 (4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole)

• Product Name: 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole
• CAS No: 850928-75-5
• MF: C₁₈H₁₈FNO₄S₂
• MW: 395.468225955963
• CID: 5776315
• PubChem ID: 2068284
• Update Time: 2025-05-28

4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• EU-0089542
• 850928-75-5
• 4-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)-5-(pentylthio)oxazole
• F0586-0529
• AKOS001776353
• 4-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)-5-pentylsulfanyl-1,3-oxazole
• 4-(4-FLUOROBENZENESULFONYL)-2-(FURAN-2-YL)-5-(PENTYLSULFANYL)-1,3-OXAZOLE
• CCG-126247
• Oxazole, 4-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)-5-(pentylthio)-
• 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole

• Inchi： 1S/C18H18FNO4S2/c1-2-3-4-12-25-18-17(20-16(24-18)15-6-5-11-23-15)26(21,22)14-9-7-13(19)8-10-14/h5-11H,2-4,12H2,1H3
• InChI Key： XWWGDPGGPBDJQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1=C(OC(C2=CC=CO2)=N1)SCCCCC)(=O)=O

Computed Properties

• Exact Mass: 395.06612856g/mol
• Monoisotopic Mass: 395.06612856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 548.5±60.0 °C(Predicted)
• pka: -4.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole

Comprehensive Overview of 4-(4-Fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole (CAS No. 850928-75-5)

The compound 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole (CAS No. 850928-75-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a furan-2-yl moiety and a pentylsulfanyl side chain, this compound exhibits intriguing physicochemical properties. Researchers are particularly interested in its potential applications as a building block for pharmaceutical intermediates and functional materials, aligning with current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated compounds like 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery systems. The presence of both sulfonyl and sulfanyl groups in its structure makes it a valuable candidate for studying enzyme inhibition and receptor modulation, topics frequently searched in academic databases and AI-driven research platforms.

The synthesis of CAS 850928-75-5 typically involves multi-step organic reactions, including Suzuki coupling and sulfonylation processes. These methods are widely discussed in contemporary literature on green chemistry and atom-efficient synthesis, reflecting the industry's shift toward environmentally friendly production methods. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, which are hot topics in analytical chemistry forums and search queries.

From a commercial perspective, 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole has shown promise in the development of electronic materials due to its conjugated system and potential charge transport properties. This connects with the booming interest in organic semiconductors and flexible electronics, which dominate many technology-related search trends. The compound's thermal stability and solubility profile make it particularly interesting for thin-film applications and optoelectronic devices.

In biochemical research, the furan-oxazole core of this molecule has been investigated for its potential interactions with biological targets. Recent publications have explored its similarity to known heterocyclic pharmacophores, a subject that consistently ranks high in scientific search engines. The fluorobenzenesulfonyl group adds another dimension of interest, as fluorinated aromatic systems are known to influence membrane permeability and protein binding affinity.

Quality control and standardization of CAS 850928-75-5 remain critical topics, especially with increasing regulatory requirements in the fine chemicals industry. Discussions about HPLC purity methods and structural elucidation techniques for such compounds frequently appear in professional forums and Q&A platforms, indicating strong user interest in these practical aspects.

As research continues, the potential applications of 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole may expand into emerging fields such as bioconjugation chemistry and molecular imaging. These areas represent cutting-edge intersections between chemistry and biology that generate substantial online search traffic. The compound's versatility ensures it remains relevant to multiple scientific disciplines, from medicinal chemistry to materials science.

For researchers working with this compound, understanding its structure-activity relationships and derivatization potential is crucial. These concepts are among the most searched terms in chemical databases, reflecting the compound's importance in structure-based drug design and molecular engineering. The growing body of literature on heterocyclic compounds with similar frameworks suggests sustained interest in this chemical space.

In conclusion, 4-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole (CAS No. 850928-75-5) represents a fascinating case study in modern chemical research. Its multifaceted applications and relevance to current scientific trends ensure its continued importance in both academic and industrial settings. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly grow, making it a subject worthy of ongoing investigation and discussion in scientific communities.